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Compound of Interest

Compound Name: 3-Methylbenzophenone

Cat. No.: B1359932

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling and disposal of chemical reagents like 3-Methylbenzophenone are
paramount. Adherence to established safety protocols is critical for ensuring personal safety
and environmental compliance. This guide provides immediate, essential safety and logistical
information for the proper management of 3-Methylbenzophenone in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

According to safety data sheets, 3-Methylbenzophenone may cause harm if swallowed and
can lead to skin, eye, and respiratory tract irritation[1]. Therefore, the use of appropriate
personal protective equipment is mandatory.

Recommended Personal Protective Equipment:

o Eye Protection: Wear chemical safety goggles or glasses that adhere to OSHA's eye and
face protection regulations (29 CFR 1910.133) or European Standard EN166[2][3].

» Skin Protection: To prevent skin contact, wear appropriate protective gloves and clothing[2]
[3]. It is important to inspect gloves before use and consult the manufacturer's specifications
regarding chemical compatibility and breakthrough time[3].

o Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is generally not required[2][3]. For large-scale operations or in
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situations where ventilation is insufficient, a NIOSH/MSHA or European Standard EN 136
approved respirator should be used[3].

Quantitative Data Summary

While specific occupational exposure limits for 3-Methylbenzophenone have not been
established, the following physical and chemical properties are important for safe handling and

storage[2].
Property Value
Physical State Liquid[2]
Appearance Light green[2]
Molecular Formula Cl14 H12 O[2]
Molecular Weight 196.25 g/mol [4]
Boiling Point 183 - 185 °C / 361.4 - 365 °F @ 16 mmHg[2]
Flash Point > 112 °C /> 233.6 °F[2]
Specific Gravity 1.090[2]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial to minimize risks. The following
procedural steps provide a clear guide for laboratory personnel.

Handling and Storage Protocol:

e Engineering Controls: Work in a well-ventilated area. Local exhaust ventilation should be
used to control the emission of vapors.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place[2][3]. Store
away from strong oxidizing agents|[2].

e Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before
eating, drinking, or smoking. Remove and launder contaminated clothing before reuse[3].
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Spill and Disposal Procedure:

« Spill Containment: In the event of a spill, ensure adequate ventilation. Absorb the spill with
an inert material such as sand, silica gel, or universal binder[2].

¢ Collection: Collect the absorbed material and place it into a suitable, closed container for
disposal[2].

o Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and
local environmental regulations. Do not allow the chemical to enter drains or waterways[2][5].
It is recommended to consult with a licensed professional waste disposal service to ensure
proper disposal.

Experimental Workflow and Safety Logic

To visualize the procedural flow of safely handling and disposing of 3-Methylbenzophenone,
the following diagram outlines the key decision points and actions.
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Handling Protocol

Start: Handling 3-Methylbenzophenone
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\
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Caption: Workflow for Safe Handling and Disposal of 3-Methylbenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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